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Compound of Interest

3-isothiocyanato-1-methyl-1H-
Compound Name:
pyrazole

Cat. No.: B040448

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a
wide array of biologically active compounds.[1] Its unique structural and electronic properties
make it a versatile building block for the design of therapeutic agents targeting a range of
diseases, including cancer and inflammatory conditions. The introduction of a reactive
isothiocyanate group at the 3-position of the 1-methyl-1H-pyrazole core creates a valuable
intermediate, 3-isothiocyanato-1-methyl-1H-pyrazole, for the synthesis of diverse compound
libraries, particularly thiourea derivatives. These derivatives have shown significant potential as
kinase inhibitors and anticancer agents.[2][3][4]

This document provides detailed application notes and experimental protocols for the use of 3-
isothiocyanato-1-methyl-1H-pyrazole as a building block in medicinal chemistry. The
protocols are based on established synthetic methodologies for analogous compounds,
providing a practical guide for researchers.

Chemical Properties
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Property Value

IUPAC Name 3-isothiocyanato-1-methyl-1H-pyrazole

CAS Number 114874-28-1

Molecular Formula CsHsNsS

Molecular Weight 139.18 g/mol

Appearance (Predicted) Colorless to pale yellow oil or low-

melting solid

The isothiocyanate group is a key functional
o handle, readily undergoing nucleophilic attack
Reactivity . .
by primary and secondary amines to form stable

thiourea derivatives.

Experimental Protocols

The following protocols are representative methods for the synthesis of the title compound and
its subsequent use in generating derivatives.

Protocol 1: Synthesis of 3-Amino-1-methyl-1H-pyrazole
(Precursor)

The synthesis of the precursor, 3-amino-1-methyl-1H-pyrazole, is a critical first step. The
following protocol is adapted from established methods for the synthesis of similar
aminopyrazoles.

Reaction Scheme:
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Synthesis of 3-Amino-1-methyl-1H-pyrazole
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Synthesis of 3-Isothiocyanato-1-methyl-1H-pyrazole

Dichloromethane

Triethylamine or NaHCO3

Thiophosgene (CSCl2)
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Acetonitrile or THF

Synthesis of Pyrazolyl-Thiourea Derivatives

Primary Amine (R-NHz)

3-Isothiocyanato-1-methyl-1H-pyrazole

R-NHz2, Solvent, rt

>

N-(1-methyl-1H-pyrazol-3-yl)-N'-R-thiourea
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Simplified Kinase Signaling Pathway Inhibition by Pyrazolyl-Thiourea Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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